Cas no 2229646-44-8 (4-(adamantan-1-yl)but-2-en-1-amine)

• Product Name: 4-(adamantan-1-yl)but-2-en-1-amine
• CAS No: 2229646-44-8
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6000429
• PubChem ID: 165784497
• Update Time: 2025-06-29

4-(adamantan-1-yl)but-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(adamantan-1-yl)but-2-en-1-amine
• EN300-1797500
• 2229646-44-8

• Inchi： 1S/C14H23N/c15-4-2-1-3-14-8-11-5-12(9-14)7-13(6-11)10-14/h1-2,11-13H,3-10,15H2/b2-1+
• InChI Key： GMEZHDONVSAXKF-OWOJBTEDSA-N
• SMILES： NC/C=C/CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-(adamantan-1-yl)but-2-en-1-amine

Recent Advances in the Study of 4-(Adamantan-1-yl)but-2-en-1-amine (CAS: 2229646-44-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(adamantan-1-yl)but-2-en-1-amine (CAS: 2229646-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(adamantan-1-yl)but-2-en-1-amine as a building block in medicinal chemistry. The adamantane moiety, known for its lipophilic and rigid structure, contributes to enhanced membrane permeability and metabolic stability, making it an attractive scaffold for drug design. Researchers have explored its incorporation into various pharmacophores to target a range of biological pathways, including antiviral, antibacterial, and anticancer mechanisms.

One of the key findings in recent literature involves the compound's potential as an inhibitor of viral entry mechanisms. Preliminary in vitro studies have demonstrated its ability to interfere with the fusion process of certain enveloped viruses, suggesting a possible role in the development of broad-spectrum antiviral agents. The exact molecular interactions and structure-activity relationships are currently under investigation, with computational modeling playing a significant role in these studies.

In the context of neurodegenerative diseases, 4-(adamantan-1-yl)but-2-en-1-amine has shown promising results in modulating neurotransmitter systems. Its structural similarity to memantine, a well-known NMDA receptor antagonist, has prompted investigations into its potential neuroprotective effects. Recent animal studies have reported improved cognitive function in models of Alzheimer's disease, though the precise mechanism of action remains to be fully elucidated.

The synthetic routes to 4-(adamantan-1-yl)but-2-en-1-amine have also seen recent optimization. New catalytic methods have been developed to improve yield and enantioselectivity, addressing previous challenges in large-scale production. These advancements are particularly important as the compound moves from bench-scale research toward potential preclinical development.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 4-(adamantan-1-yl)but-2-en-1-amine, with good blood-brain barrier penetration observed in rodent models. However, metabolism studies indicate the need for further structural modifications to address rapid hepatic clearance in some species, an area of active research among medicinal chemists.

As research progresses, the safety profile of 4-(adamantan-1-yl)but-2-en-1-amine is being thoroughly evaluated. Initial toxicity screens show a favorable therapeutic index, though comprehensive safety pharmacology studies are still ongoing. The compound's potential for drug-drug interactions is also under investigation, particularly regarding cytochrome P450 enzymes.

In conclusion, 4-(adamantan-1-yl)but-2-en-1-amine represents a promising chemical entity with diverse potential applications in pharmaceutical development. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further research is needed to fully realize its therapeutic potential. The coming years are likely to see increased interest in this compound as it progresses through more advanced stages of drug discovery and development.